2-(benzylthio)-N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C22H24N4OS/c27-22(16-28-15-17-6-2-1-3-7-17)24-12-13-26-21(18-9-10-18)14-20(25-26)19-8-4-5-11-23-19/h1-8,11,14,18H,9-10,12-13,15-16H2,(H,24,27)
• InChI Key: FREUZWKTUVTGGW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)CSCC3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C22H24N4OS
• Molecular Weight: 392.5 g/mol

Description

2-(benzylthio)-N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H24N4OS and its molecular weight is 392.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

A study by Fadda et al. (2017) explored the synthesis of various heterocycles, including pyrrole, pyridine, and others, using a precursor similar to the compound . These synthesized compounds were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This indicates a potential application of similar compounds in pest control and agriculture (Fadda et al., 2017).

Antitumor Activity

Albratty et al. (2017) conducted research on novel derivatives, including pyrazole and pyridine, which showed inhibitory effects on different cell lines, suggesting their potential use in antitumor therapies. This research underscores the relevance of similar compounds in the development of new antitumor agents (Albratty et al., 2017).

Synthesis of Derivatives for Corrosion Inhibition

Yıldırım and Cetin (2008) synthesized derivatives of a similar compound for use as corrosion inhibitors. These compounds were tested on steel in acidic and oil mediums, demonstrating their utility in protecting materials against corrosion (Yıldırım & Cetin, 2008).

Aqueous-Soluble Acyl-CoA:Cholesterol O-Acyltransferase-1 Inhibitor

Shibuya et al. (2018) identified a compound similar to 2-(benzylthio)-N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT-1). This study suggests a potential therapeutic application of such compounds in diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Synthesis and Antimicrobial Activities

Gouda et al. (2010) synthesized new thiazole and pyrazole derivatives based on a moiety similar to the compound . Some of these derivatives exhibited promising antimicrobial activities, indicating their potential application in developing new antimicrobial agents (Gouda et al., 2010).